N-(4-(dimethylamino)-2-morpholinopyrimidin-5-yl)cinnamamide

• IUPAC Name: (E)-N-[4-(dimethylamino)-2-morpholin-4-ylpyrimidin-5-yl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C19H23N5O2/c1-23(2)18-16(14-20-19(22-18)24-10-12-26-13-11-24)21-17(25)9-8-15-6-4-3-5-7-15/h3-9,14H,10-13H2,1-2H3,(H,21,25)/b9-8+
• InChI Key: FGHRVHFUIRQKIT-CMDGGOBGSA-N
• Canonical SMILES: CN(C)C1=NC(=NC=C1NC(=O)C=CC2=CC=CC=C2)N3CCOCC3
• Isomeric SMILES: CN(C)C1=NC(=NC=C1NC(=O)/C=C/C2=CC=CC=C2)N3CCOCC3
• Molecular Formula: C19H23N5O2
• Molecular Weight: 353.4 g/mol

Description

The compound is a cinnamamide derivative. Cinnamamides are organic compounds containing a cinnamoyl substructure. They are known for their various biological activities and are used in medicinal chemistry.

Synthesis Analysis

Cinnamamides can be synthesized using various methods. One method involves the MNBA/DMAP-catalyzed synthesis of various cinnamamides. The combination of MNBA, 4-(dimethylamino)pyridine (DMAP) or 4-(dimethylamino)pyridine N-oxide (DMAPO) has been found effective for the synthesis of amides and peptides.

Chemical Reactions Analysis

DMAP is a highly versatile nucleophilic catalyst for various reactions such as esterifications with anhydrides, the Baylis-Hillman reaction, hydrosilylations, tritylation, the Steglich rearrangement, Staudinger synthesis of β-lactams and many more.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For instance, DMAP is a white solid with a melting point of 110 to 113 °C and a boiling point of 162 °C at 50 mmHg.

Scientific Research Applications

Selective Oxidation of Methyl Aromatics

. This process is significant in the chemical industry for producing oxygenated aromatic chemicals, which are building blocks for plastics, synthetic fibers, pharmaceuticals, and perfumes.

Mechanism of Action

While the specific mechanism of action for “N-(4-(dimethylamino)-2-morpholinopyrimidin-5-yl)cinnamamide” is not available, related cinnamamides have been studied for their α-glucosidase inhibitory activity. For instance, compound 3b with p-dimethylamino on the cinnamoyl ring has shown the best α-glucosidase inhibitory activity.

Safety and Hazards

DMAP is classified as acutely toxic if swallowed or inhaled, and fatal in contact with skin. It causes skin irritation, serious eye damage, and damage to organs (Nervous system). It is also toxic to aquatic life with long-lasting effects.

Future Directions

The study of cinnamamides and related compounds is a promising field in medicinal chemistry due to their various biological activities. Future research could focus on the synthesis of new cinnamamide derivatives and the investigation of their potential therapeutic applications.